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Compound of Interest

Compound Name: Penicillamine-d3

Cat. No.: B10823377 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Penicillamine-d3, a deuterated analog of Penicillamine often used as an internal standard

in research.[1][2] Adherence to these procedures is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance.

Immediate Safety and Disposal Protocol
Penicillamine-d3, like its non-deuterated counterpart, must be handled as a hazardous

chemical. It should never be disposed of with household garbage or discharged into the

sewage system.[3] The primary disposal method involves treating it as special or hazardous

waste, managed through a licensed waste disposal service in accordance with official

regulations.[4][5]

Step-by-Step Disposal Procedure:

Waste Segregation:

Collect all waste Penicillamine-d3, including pure substance, contaminated labware (e.g.,

pipette tips, vials), and solutions, in a designated and clearly labeled hazardous waste

container.

Ensure waste containers are compatible with the chemical and are kept securely closed

when not in use.
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Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name

"Penicillamine-d3," and any relevant hazard pictograms as indicated by the Safety Data

Sheet (SDS).

Storage:

Store the sealed waste container in a designated, well-ventilated satellite accumulation

area, away from incompatible materials.[4]

Arrange for Pickup:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and proper disposal of

the waste.

Empty Packaging:

Uncleaned or empty packaging must also be disposed of according to official regulations,

as it may retain chemical residues.[3]

Hazard and Disposal Data Summary
The following table summarizes key quantitative and qualitative data pertinent to the safe

handling and disposal of Penicillamine and its deuterated forms.
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Parameter Information Source Citation

GHS Hazard Classifications

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A), Specific target

organ toxicity - single exposure

(Category 3, Respiratory

irritation), Reproductive toxicity

(Category 2)

[3]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation, H361:

Suspected of damaging fertility

or the unborn child

[3]

Environmental Hazards

Water hazard class 1 (Self-

assessment): slightly

hazardous for water. Do not

allow undiluted product or

large quantities to reach

ground water, water courses,

or sewage systems.

[3]

Primary Disposal Method

Dispose of contents and

container to an approved

waste disposal plant or a

hazardous/special waste

collection point.

[4][5]

Prohibited Disposal Methods

Must not be disposed of with

household garbage. Do not

allow the product to reach the

sewage system.

[3]

Regulatory Framework Disposal must be in

accordance with local,

regional, national, and/or

international regulations (e.g.,

[4][6]
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EPA, RCRA in the United

States).

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Penicillamine-d3 waste in a laboratory setting.
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Penicillamine-d3 Disposal Workflow

Penicillamine-d3 Waste Generated

Is original container empty?

Segregate into a designated
Hazardous Waste Container

 No 

Triple-rinse empty container
with appropriate solvent

 Yes 

Label container with chemical name
and hazard symbols

Store sealed container in a
designated Satellite Accumulation Area

Arrange for pickup by licensed
Hazardous Waste Disposal Service

Disposal Complete & Documented

Collect rinsate as
hazardous waste

Dispose of decontaminated
container as per lab protocol

Click to download full resolution via product page

Caption: Workflow for Penicillamine-d3 waste disposal.
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Disclaimer: This information is intended as a guide and may not be exhaustive. Always consult

the specific Safety Data Sheet (SDS) for the product you are using and follow all applicable

local, state, and federal regulations. Your institution's Environmental Health & Safety (EHS)

department is the primary resource for specific guidance on waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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